molecular formula C11H14O B8600186 2-[(2,3-Dimethylphenyl)methyl]oxirane

2-[(2,3-Dimethylphenyl)methyl]oxirane

Cat. No.: B8600186
M. Wt: 162.23 g/mol
InChI Key: HBBGAESXDKCELE-UHFFFAOYSA-N
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Description

2-[(2,3-Dimethylphenyl)methyl]oxirane is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

2-[(2,3-dimethylphenyl)methyl]oxirane

InChI

InChI=1S/C11H14O/c1-8-4-3-5-10(9(8)2)6-11-7-12-11/h3-5,11H,6-7H2,1-2H3

InChI Key

HBBGAESXDKCELE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)CC2CO2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A buffer was prepared by dissolving K2CO3 (20.7 g) and EDTA-Na2 (11.5 mg) in water (100 mL). 1,2-Dimethyl-3-(2-propenyl)benzene, compound of formula (XXIII), prepared according to example 3 (0.90 g, 6.16 mmol), was dissolved in a mixture of dichloromethane and acetonitrile (vv 1:1, 60 mL), and the buffer prepared as described above (9.3 mL) was added. To the resulting mixture, first 1,1,1-trifluoroacetone (60 μL) and then hydrogen peroxide (30% in water, 6.2 mL, 60.7 mmol) were added and the mixture was stirred at room temperature for 2 h. The reaction mixture was diluted with water (100 mL), the organic phase was separated, and the aqueous phase was extracted with dichloromethane (2 times with 50 mL each). The combined organic phases were dried over Na2SO4, concentrated under reduced pressure, and the residue was purified by via silica gel column chromatography using hexane:ethyl acetate as eluent (vv 32:1) to give 851 mg (85%) of the title compound.
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